L-ARGININE:HCL (1-13C; ALPHA-15N)
Description
L-Arginine:HCl (1-13C; alpha-15N) is a stable isotope-labeled derivative of the semi-essential amino acid L-arginine, where the carbon atom at position 1 is replaced with ¹³C, and the alpha nitrogen is substituted with ¹⁵N. This dual labeling enables precise tracking of both carbon and nitrogen metabolic pathways in biological systems. It is widely used in metabolic flux analysis, protein dynamics studies, and isotope dilution mass spectrometry (IDMS) due to its high isotopic purity (typically ≥98%) and specificity .
Properties
Molecular Weight |
212.64 |
|---|---|
Purity |
98% |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Findings :
- Dual-Label Superiority : The 1-¹³C; alpha-¹⁵N variant allows simultaneous monitoring of carbon (e.g., citrulline synthesis) and nitrogen (e.g., urea cycle) pathways, unlike single-labeled analogs .
- Enrichment Efficiency : ¹⁵N labels at the alpha position show higher enrichment in ornithine, citrulline, and arginine compared to ¹³C isomers (P<0.05), making them preferable for nitrogen flux studies .
- Structural Sensitivity : DFT calculations reveal that ¹⁵N chemical shifts are highly sensitive to hydrogen bonding and backbone conformation, enhancing NMR-based structural analysis when combined with ¹³C data .
Metabolic and Analytical Performance
- Single-Label Limitations : Studies using alpha-¹⁵N-lysine demonstrated that single nitrogen labels may fail to correlate with metabolic outcomes (e.g., protein requirement measurements), emphasizing the need for dual labeling in complex pathways .
- Cost vs. Utility : Fully labeled (¹³C₆; ¹⁵N₄) L-arginine:HCl provides comprehensive data but is cost-prohibitive for routine use. The 1-¹³C; alpha-¹⁵N variant balances specificity and affordability .
Comparative Advantages in Specific Studies
- AGAT Activity Assays: Guanidino-¹⁵N₂ labeling is optimal for AGAT enzyme assays due to direct incorporation into guanidinoacetate .
- Root Exudate Analysis : ¹³C pulse-labeling studies in plants (e.g., maize, wheat) highlight the utility of 1-¹³C for tracking photosynthetic carbon allocation, but dual labeling would enhance nitrogen rhizosphere interaction studies .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
